![molecular formula C21H24N6O3S B2418288 N-cyclohexyl-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide CAS No. 852046-92-5](/img/structure/B2418288.png)
N-cyclohexyl-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-cyclohexyl-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide” is a complex organic compound. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a 1,2,4-triazole ring, which is a five-membered ring with three nitrogen atoms . These types of structures are common in many biologically active compounds.
Molecular Structure Analysis
The molecular structure of this compound, as implied by its name, likely involves a complex arrangement of rings and functional groups. The pyrimidine and triazole rings, along with the phenyl and cyclohexyl groups, would contribute to the overall shape and properties of the molecule .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of multiple functional groups could allow for a variety of reactions to occur .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, solubility, stability, and reactivity would all be affected by the arrangement of atoms and functional groups in the molecule .Scientific Research Applications
Synthesis and Structural Insights
The compound and its derivatives have been synthesized through various chemical reactions, focusing on enhancing their structural complexity and potential for biological activity. For instance, derivatives have been synthesized from precursor molecules like 3-methyl-6-phenyl-2-thioxo-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-one, leading to the creation of new compounds with significant pharmacological potential (Hafez & El-Gazzar, 2017).
Antimicrobial Activity
Several studies have focused on the antimicrobial properties of these compounds. Novel derivatives have shown promise against a range of bacterial and fungal strains, suggesting their potential as antimicrobial agents. For example, a new series of N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl}acetamide derivatives were synthesized and exhibited in vitro antibacterial activity against pathogens such as Staphylococcus aureus and Escherichia coli (Baviskar, Khadabadi, & Deore, 2013).
Anticancer Activity
The compound and its derivatives have also been investigated for their anticancer activities. New pyrazolopyrimidines derivatives, for instance, were synthesized and showed promising results against various cancer cell lines, underscoring the potential of these compounds in cancer therapy (Rahmouni et al., 2016).
Antiexudative Activity
Research into the anti-inflammatory potential of these derivatives has also been conducted. Derivatives of 1,2,4-triazol have been synthesized and shown to possess antiexudative properties, indicating their potential application in treating inflammatory conditions (Chalenko et al., 2019).
Safety And Hazards
Future Directions
properties
IUPAC Name |
N-cyclohexyl-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N6O3S/c28-18-12-15(23-20(30)24-18)11-17-25-26-21(27(17)16-9-5-2-6-10-16)31-13-19(29)22-14-7-3-1-4-8-14/h2,5-6,9-10,12,14H,1,3-4,7-8,11,13H2,(H,22,29)(H2,23,24,28,30) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFOPNKSVEXTJGQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)CC4=CC(=O)NC(=O)N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N6O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.